Cas no 65528-85-0 (1-(9Z,12Z-Octadecadienoyl)-glycero-3-phosphate)
1-(9Z,12Z-Octadecadienoyl)-glycero-3-phosphate Chemical and Physical Properties
Names and Identifiers
-
- PA(18:2(9Z,12Z)/0:0)
- 1-linoleylglycerol 3-phosphate
- 1-linoleyl lysophosphatidic acid
- 1-linoleyl-sn-glycerol 3-phosphate
- 1-linoleoyl-sn-glycerol 3-phosphate
- 1-O-linoleyl-sn-glycerol 3-phosphate
- LPA(18:2(9Z,12Z)/0:0)
- 1-linoleyl-2-lyso-sn-glycerol 3-phosphatidic acid
- LPA(18:2)
- Epitope ID:158639
- LMGP10050017
- D (+)-sn-1-O-linoleoyl-glyceryl-3-phosphate
- Q27132
- 1-(9Z,12Z-Octadecadienoyl)-glycero-3-phosphate
- 1-(9Z,12Z-octadecadienoyl)-2-hydroxy-sn-glycero-3-phosphate (sodium salt); PA(18:2(9Z,12Z)/0:0)
-
- Inchi: 1S/C21H39O7P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(23)27-18-20(22)19-28-29(24,25)26/h6-7,9-10,20,22H,2-5,8,11-19H2,1H3,(H2,24,25,26)/b7-6-,10-9-/t20-/m1/s1
- InChI Key: ZQTAMPRZFOOEEP-KKFOGOCZSA-N
- SMILES: P(=O)(O)(O)OC[C@@H](COC(CCCCCCC/C=C\C/C=C\CCCCC)=O)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 20
- Complexity: 499
- XLogP3: 4.5
- Topological Polar Surface Area: 113
Experimental Properties
- Color/Form: 10 mg/mL (857138C-10mg)
10 mg/mL (857138C-25mg)
1-(9Z,12Z-Octadecadienoyl)-glycero-3-phosphate Security Information
- Hazardous Material transportation number:UN 1888 6.1 / PGIII
- Storage Condition:−20°C
1-(9Z,12Z-Octadecadienoyl)-glycero-3-phosphate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 857138C-10MG |
1-(9Z,12Z-Octadecadienoyl)-glycero-3-phosphate |
65528-85-0 | 10mg |
¥6047.96 | 2023-11-02 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 857138C-25MG |
1-(9Z,12Z-Octadecadienoyl)-glycero-3-phosphate |
65528-85-0 | 25mg |
¥13101.62 | 2023-11-02 |
1-(9Z,12Z-Octadecadienoyl)-glycero-3-phosphate Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 1-(9Z,12Z-Octadecadienoyl)-glycero-3-phosphate
Comprehensive Overview of 1-(9Z,12Z-Octadecadienoyl)-glycero-3-phosphate (CAS No. 65528-85-0)
1-(9Z,12Z-Octadecadienoyl)-glycero-3-phosphate, with the CAS number 65528-85-0, is a bioactive lipid derivative that plays a crucial role in cellular signaling and metabolic pathways. This compound, often referred to as a lysophosphatidic acid (LPA) precursor, has garnered significant attention in biochemical and pharmaceutical research due to its involvement in inflammation, cell proliferation, and membrane dynamics. Its structure features a glycerol backbone esterified with a linoleic acid (9Z,12Z-octadecadienoic acid) at the sn-1 position and a phosphate group at the sn-3 position, making it a key intermediate in phospholipid metabolism.
In recent years, the scientific community has focused on the role of 1-(9Z,12Z-Octadecadienoyl)-glycero-3-phosphate in lipid-mediated signaling, particularly in contexts like metabolic disorders and neurodegenerative diseases. Searches for terms such as "LPA receptor agonists" and "phospholipid biosynthesis" have surged, reflecting growing interest in its therapeutic potential. Researchers are exploring its applications in drug delivery systems and as a biomarker for oxidative stress, aligning with trends in personalized medicine and nutraceuticals.
The compound's CAS No. 65528-85-0 is frequently queried in databases like PubChem and ChemSpider, underscoring its relevance in lipidomics and systems biology. Analytical techniques such as LC-MS (liquid chromatography-mass spectrometry) and NMR (nuclear magnetic resonance) are commonly employed to characterize its purity and stability. Notably, its linoleoyl moiety links it to omega-6 fatty acid metabolism, a hot topic in nutrition science due to debates about dietary lipid ratios and inflammation.
From an industrial perspective, 1-(9Z,12Z-Octadecadienoyl)-glycero-3-phosphate is utilized in cosmetic formulations for its emulsifying properties and in biomaterials for tissue engineering. Its compatibility with liposome-based carriers makes it a candidate for targeted cancer therapies, a subject dominating oncology forums. Environmental scientists also study its degradation pathways, as biodegradable surfactants gain traction in green chemistry initiatives.
In summary, 65528-85-0 represents a multifaceted molecule bridging fundamental research and applied science. Its nomenclature—1-(9Z,12Z-Octadecadienoyl)-glycero-3-phosphate—may seem complex, but its implications for health innovation and sustainable technology are clear. As AI-driven drug discovery accelerates, this compound's structure-activity relationships will likely remain a focal point for computational and experimental studies alike.
65528-85-0 (1-(9Z,12Z-Octadecadienoyl)-glycero-3-phosphate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)